Cas no 1384428-55-0 (5-(piperazin-1-yl)-1,2,4-thiadiazol-3-amine)

• Product Name: 5-(piperazin-1-yl)-1,2,4-thiadiazol-3-amine
• CAS No: 1384428-55-0
• MF: C₆H₁₁N₅S
• MW: 185.250038385391
• CID: 4595851
• PubChem ID: 71755701
• Update Time: 2025-06-14

5-(piperazin-1-yl)-1,2,4-thiadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3-amine, 5-(1-piperazinyl)-
• 5-(piperazin-1-yl)-1,2,4-thiadiazol-3-amine

• Inchi： 1S/C6H11N5S/c7-5-9-6(12-10-5)11-3-1-8-2-4-11/h8H,1-4H2,(H2,7,10)
• InChI Key： KUHWHTNUSQJVKP-UHFFFAOYSA-N
• SMILES： S1C(N2CCNCC2)=NC(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-(piperazin-1-yl)-1,2,4-thiadiazol-3-amine

Comprehensive Overview of 5-(piperazin-1-yl)-1,2,4-thiadiazol-3-amine (CAS No. 1384428-55-0): Properties, Applications, and Research Insights

The compound 5-(piperazin-1-yl)-1,2,4-thiadiazol-3-amine (CAS No. 1384428-55-0) is a heterocyclic organic molecule featuring a 1,2,4-thiadiazole core linked to a piperazine moiety. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The presence of both thiadiazole and piperazine groups contributes to its diverse biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 5-(piperazin-1-yl)-1,2,4-thiadiazol-3-amine has surged, driven by their applications in medicinal chemistry. Searches for "thiadiazole derivatives in drug design" or "piperazine-based bioactive molecules" reflect growing curiosity about their mechanisms. Studies suggest this compound may interact with enzymes or receptors involved in inflammation and metabolic disorders, aligning with trends in personalized medicine and targeted therapies.

The synthesis of CAS 1384428-55-0 typically involves multi-step reactions, including cyclization and nucleophilic substitution. Researchers emphasize optimizing yields through green chemistry approaches—a hot topic in sustainable pharmaceutical production. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity, a frequent search query among quality control specialists.

Beyond pharmaceuticals, this compound’s molecular interactions are studied in material science for developing conductive polymers or sensors. Its hydrogen-bonding capacity (a trending keyword in supramolecular chemistry) enables potential applications in smart materials. However, stability under various pH conditions remains an active research area, addressing common questions about "thiadiazole compound shelf life".

With the rise of AI-assisted drug discovery, computational studies on 5-(piperazin-1-yl)-1,2,4-thiadiazol-3-amine have increased. Molecular docking simulations (a frequently searched technique) predict its binding affinity with protein targets, accelerating lead optimization. This aligns with industry demands for faster R&D cycles—a key concern in patent analysis queries.

Regulatory perspectives on such compounds emphasize proper handling protocols, though 1384428-55-0 isn’t classified as hazardous under major chemical inventories. Safety data sheets (SDS) preparation remains a vital reference point for laboratories, as seen in search trends for "non-toxic heterocycle handling".

Future research may explore its structure-activity relationships (SAR) through analog synthesis—a trending methodology in academic publications. The compound’s logP and bioavailability profiles (common pharmacokinetic search terms) warrant further investigation to assess therapeutic potential. Collaborative studies between synthetic chemists and biologists could unlock new applications in neglected disease research.

In summary, 5-(piperazin-1-yl)-1,2,4-thiadiazol-3-amine represents a promising chemical entity bridging multiple scientific domains. Its evolving role in precision medicine and green chemistry initiatives reflects broader industry shifts, making it a compelling subject for ongoing innovation.